3-(3,5-dimethylisoxazol-4-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)propanamide
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Description
3-(3,5-dimethylisoxazol-4-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)propanamide is a useful research compound. Its molecular formula is C17H18N4O3 and its molecular weight is 326.356. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Derivative Synthesis
One significant area of application for such compounds is in the synthesis of heterocyclic derivatives. Heterocyclic compounds play a crucial role in medicinal chemistry due to their diverse biological activities. For example, the synthesis of heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes has been reported, resulting in compounds like tetrahydrofuran, dioxolane, and oxazoline derivatives in satisfactory yields. This method highlights the versatility and efficiency of utilizing palladium catalysis in constructing complex heterocyclic frameworks (Bacchi et al., 2005).
Antitumor Activity
Another critical application of such compounds is in the development of potential antitumor agents. Novel derivatives have been synthesized and evaluated for their in vitro antitumor activity, demonstrating promising results against various cancer cell lines. This includes the synthesis and evaluation of 3-benzyl-substituted-4(3H)-quinazolinones, which showed significant antitumor activity, highlighting the potential of these compounds in cancer therapy (Al-Suwaidan et al., 2016).
Antimicrobial and Antifungal Activity
Compounds related to "3-(3,5-dimethylisoxazol-4-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)propanamide" have also been explored for their antimicrobial and antifungal properties. For instance, novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying a biologically active sulfonamide moiety have been synthesized and evaluated for their antibacterial and antifungal activity, demonstrating interesting antimicrobial properties (Ghorab et al., 2017).
Properties
IUPAC Name |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(4-oxo-3H-phthalazin-1-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O3/c1-10-12(11(2)24-21-10)7-8-16(22)18-9-15-13-5-3-4-6-14(13)17(23)20-19-15/h3-6H,7-9H2,1-2H3,(H,18,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVUSEDXTOUXKPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CCC(=O)NCC2=NNC(=O)C3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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